Cas no 486422-31-5 (1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane)

• Product Name: 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane
• CAS No: 486422-31-5
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• CID: 1518665
• PubChem ID: 54917654
• Update Time: 2025-08-05

1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane
• 1-[(4-BROMOBENZENE)SULFONYL]-4-METHYLHOMOPIPERAZINE
• 1-(4-bromo-benzenesulfonyl)-4-methyl-[1,4]diazepane
• SureCN2836256
• C-2394
• 1-(4-bromo-benzene-sulfonyl)-4-methyl-[1,4]diazepane
• 1-((4-Bromophenyl)sulfonyl)-4-methyl-1,4-diazepane
• 1-(4-Bromobenzene-1-sulfonyl)-4-methyl-1,4-diazepane
• 1-[(4-bromophenyl)sulfonyl]-4-methyl-1,4-diazepane
• CS-0197247
• BS-28627
• AT23969
• SCHEMBL2836256
• 486422-31-5
• AKOS005908274
• DTXSID90716825
• 1-(4-BROMOBENZENESULFONYL)-4-METHYL-1,4-DIAZEPANE
• QCAXTVFTVHQJJQ-UHFFFAOYSA-N

• Inchi： 1S/C12H17BrN2O2S/c1-14-7-2-8-15(10-9-14)18(16,17)12-5-3-11(13)4-6-12/h3-6H,2,7-10H2,1H3
• InChI Key： QCAXTVFTVHQJJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCN(C)CCC1)(=O)=O

Computed Properties

• Exact Mass: 332.01951
• Monoisotopic Mass: 332.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane

1-(4-Bromophenyl)sulfonyl-4-methyl-1,4-diazepane: A Comprehensive Overview

1-(4-Bromophenyl)sulfonyl-4-methyl-1,4-diazepane (CAS No. 486422-31-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane make it a valuable candidate for various pharmacological studies.

The chemical structure of 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane consists of a diazepane ring substituted with a 4-bromophenylsulfonyl group and a methyl group. The presence of the bromine atom and the sulfonyl group imparts specific physicochemical properties to the molecule, influencing its solubility, stability, and reactivity. These properties are crucial for understanding its behavior in biological systems and its potential as a drug candidate.

Recent studies have highlighted the potential of 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane in various therapeutic areas. One notable application is its use as a modulator of ion channels and receptors. Research has shown that compounds with similar structural features can effectively interact with specific ion channels, such as calcium channels and potassium channels, which play critical roles in neuronal signaling and cardiac function.

In addition to its potential as an ion channel modulator, 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

The mechanism of action of 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By blocking NF-κB activation, this compound can downregulate the expression of pro-inflammatory genes and reduce inflammation.

Beyond its anti-inflammatory effects, 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane has also shown promise in neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane are an important consideration for its development as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

Safety and toxicity assessments are essential for any drug candidate. Preclinical toxicity studies have indicated that 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to evaluate its safety and efficacy in humans.

In conclusion, 1-(4-bromophenyl)sulfonyl-4-methyl-1,4-diazepane (CAS No. 486422-31-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.